Cas no 2721656-00-2 (Methyl[2-(3-methyloxolan-2-yl)ethyl]amine)

Methyl[2-(3-methyloxolan-2-yl)ethyl]amine is a chiral amine derivative featuring a tetrahydrofuran (oxolane) ring, which confers structural rigidity and potential stereochemical specificity. The compound’s key advantages include its versatile reactivity as a building block in organic synthesis, particularly for pharmaceuticals and agrochemicals, where the oxolane moiety can enhance bioavailability or modulate physicochemical properties. The presence of both amine and cyclic ether functionalities allows for selective derivatization, enabling applications in asymmetric synthesis or ligand design. Its defined stereochemistry (if specified) further supports enantioselective processes. The compound is typically handled under inert conditions due to the amine’s sensitivity to oxidation. Purity and stability are critical for reproducible results in research and industrial applications.
Methyl[2-(3-methyloxolan-2-yl)ethyl]amine structure
2721656-00-2 structure
Product Name:Methyl[2-(3-methyloxolan-2-yl)ethyl]amine
CAS No:2721656-00-2
MF:C8H17NO
MW:143.226682424545
CID:6031389
PubChem ID:165437943
Update Time:2025-06-12

Methyl[2-(3-methyloxolan-2-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

    • methyl[2-(3-methyloxolan-2-yl)ethyl]amine
    • 2721656-00-2
    • EN300-6162609
    • Methyl[2-(3-methyloxolan-2-yl)ethyl]amine
    • Inchi: 1S/C8H17NO/c1-7-4-6-10-8(7)3-5-9-2/h7-9H,3-6H2,1-2H3
    • InChI Key: ATENLXIZFUTDQX-UHFFFAOYSA-N
    • SMILES: O1CCC(C)C1CCNC

Computed Properties

  • Exact Mass: 143.131014166g/mol
  • Monoisotopic Mass: 143.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 21.3Ų

Methyl[2-(3-methyloxolan-2-yl)ethyl]amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6162609-1.0g
methyl[2-(3-methyloxolan-2-yl)ethyl]amine
2721656-00-2
1g
$0.0 2023-06-07

Additional information on Methyl[2-(3-methyloxolan-2-yl)ethyl]amine

Comprehensive Overview of Methyl[2-(3-methyloxolan-2-yl)ethyl]amine (CAS No. 2721656-00-2)

Methyl[2-(3-methyloxolan-2-yl)ethyl]amine (CAS No. 2721656-00-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique oxolane ring and amine functionality, offers versatile applications in synthetic pathways and industrial processes. Researchers and manufacturers are increasingly exploring its potential due to its structural flexibility and reactivity, making it a valuable intermediate in the synthesis of complex molecules.

The molecular structure of Methyl[2-(3-methyloxolan-2-yl)ethyl]amine features a 3-methyloxolane moiety, which contributes to its stability and solubility in various organic solvents. This attribute is particularly advantageous in pharmaceutical formulations, where solubility and bioavailability are critical factors. Recent studies have highlighted its role in the development of novel drug candidates, especially in targeting neurological and metabolic disorders. The compound's ability to act as a building block for more complex structures has positioned it as a key player in modern synthetic chemistry.

In the context of green chemistry and sustainable practices, Methyl[2-(3-methyloxolan-2-yl)ethyl]amine has been investigated for its potential in eco-friendly synthesis routes. With growing consumer demand for sustainable products, industries are prioritizing compounds that minimize environmental impact. This aligns with global trends such as the circular economy and carbon footprint reduction, where efficient and cleaner chemical processes are essential. The compound's compatibility with biocatalysis and renewable feedstocks further enhances its appeal.

Another area of interest is the compound's application in material science, particularly in the development of advanced polymers and coatings. Its amine group allows for cross-linking reactions, which are crucial in creating durable and high-performance materials. Industries such as automotive, aerospace, and electronics are exploring its use in lightweight composites and conductive materials, addressing the need for innovation in these sectors.

From a commercial perspective, Methyl[2-(3-methyloxolan-2-yl)ethyl]amine is gaining traction due to its scalability and cost-effectiveness. Manufacturers are optimizing production methods to meet the rising demand from pharmaceutical and agrochemical sectors. Additionally, its compatibility with high-throughput screening techniques makes it a valuable asset in drug discovery pipelines, where speed and efficiency are paramount.

Safety and regulatory compliance are also critical considerations when working with Methyl[2-(3-methyloxolan-2-yl)ethyl]amine. While it is not classified as a hazardous material, proper handling and storage protocols must be followed to ensure workplace safety. Regulatory bodies such as the EPA and REACH have established guidelines for its use, emphasizing the importance of risk assessment and environmental monitoring.

In summary, Methyl[2-(3-methyloxolan-2-yl)ethyl]amine (CAS No. 2721656-00-2) is a multifaceted compound with broad applications across industries. Its unique chemical properties, combined with its alignment with sustainability goals and technological advancements, make it a subject of ongoing research and development. As industries continue to innovate, this compound is poised to play a pivotal role in shaping the future of organic synthesis and material engineering.

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